BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Chlorooxazole-4-carbonitrile molecular weight
and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Chlorooxazole-4-carbonitrile

Cat. No.: B1432190

An In-Depth Technical Guide to 2-Chlorooxazole-4-carbonitrile for Researchers and Drug
Development Professionals

Authored by: A Senior Application Scientist
Introduction

In the landscape of modern medicinal chemistry and drug discovery, the strategic use of
heterocyclic scaffolds is paramount to the development of novel therapeutic agents. Among
these, the oxazole core represents a privileged structure due to its presence in a wide array of
biologically active natural products and synthetic compounds. This guide provides a
comprehensive technical overview of 2-Chlorooxazole-4-carbonitrile, a versatile and reactive
building block that holds significant potential for the synthesis of complex molecular
architectures.

The strategic placement of a chlorine atom at the 2-position and a nitrile group at the 4-position
of the oxazole ring imparts unique reactivity to this molecule. The chloro substituent serves as
a versatile handle for various cross-coupling reactions, while the nitrile group can be
transformed into a range of other functional groups or act as a bioisosteric replacement for a
carboxylic acid or carboxamide. This dual functionality makes 2-Chlorooxazole-4-carbonitrile
an attractive starting material for the generation of diverse compound libraries aimed at
identifying new drug candidates. This document will delve into the physicochemical properties,
synthesis, reactivity, applications, and safety protocols associated with this important chemical
entity.
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Physicochemical Properties of 2-Chlorooxazole-4-
carbonitrile

A thorough understanding of the fundamental properties of a chemical compound is the
bedrock of its effective application in research and development. 2-Chlorooxazole-4-
carbonitrile is a small molecule with distinct characteristics that are summarized in the table

below.
Property Value Reference(s)
Molecular Formula C4HCIN20 [1112]
Molecular Weight 128.516 g/mol [1][2]
CAS Number 1240598-38-2 [1][2]
Not specified, though related
Appearance , ,
bromo-analog is a solid.[3]
) Commercially available with
Purity )
>95% purity.[4]
Solubility No data available.
For long-term storage, -20°C
(1-2 years) is recommended.
Storage Conditions For short-term storage, -4°C

(1-2 weeks) is suitable.[1]

Store in a cool, dry place.[4]

Synthesis and Reactivity

While specific, detailed synthetic procedures for 2-Chlorooxazole-4-carbonitrile are not
extensively published, its structure suggests a plausible synthetic strategy based on
established oxazole synthesis methodologies. A potential route could involve the cyclization of
a suitable precursor bearing the required functional groups. The reactivity of this compound is
governed by the electrophilic nature of the oxazole ring, the leaving group ability of the chlorine
atom, and the versatile chemistry of the nitrile group.
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Caption: Role in generating molecular diversity.

Safety, Handling, and Storage

As with any reactive chemical intermediate, proper safety precautions are essential when
handling 2-Chlorooxazole-4-carbonitrile. This compound is intended for research and
development use only and must be handled by technically qualified individuals. [4]

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles and a face shield should be worn. [5]* Hand
Protection: Impervious gloves are required. [5]* Skin and Body Protection: A lab coat or
protective coveralls should be worn to avoid skin contact. [5]

First Aid Measures

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
removing contact lenses if possible. Seek medical attention. [2][5]* In Case of Skin Contact:
Wash off immediately with soap and plenty of water. Remove contaminated clothing. [2][5]* If
Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek medical
attention. [2][5]* If Swallowed: Do not induce vomiting. Rinse mouth with water and seek
immediate medical attention. [2][5]

Handling and Storage

e Handling: Use only in a well-ventilated area, preferably in a chemical fume hood. [5]Avoid
breathing vapors or dust. Avoid contact with skin, eyes, and clothing. [6]* Storage: Keep the
container tightly closed and store in a cool, dry, and well-ventilated place. [4][5]For long-term
stability, storage at -20°C is recommended. [1]Store under an inert atmosphere. [6]

Conclusion

2-Chlorooxazole-4-carbonitrile is a valuable and versatile building block for chemical
synthesis, particularly in the fields of medicinal chemistry and drug discovery. Its unique
combination of a reactive chlorine atom and a modifiable nitrile group on a biologically relevant
oxazole scaffold provides a powerful platform for the creation of novel and diverse molecular
entities. A thorough understanding of its properties, reactivity, and safe handling procedures is
crucial for harnessing its full potential in the laboratory. As the demand for new therapeutic
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agents continues to grow, the importance of such strategic chemical tools in the drug
development pipeline cannot be overstated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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